2-chloro-N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide
• InChI: InChI=1S/C22H16ClN3O4/c1-12-9-19-20(10-13(12)2)30-22(25-19)14-3-5-15(6-4-14)24-21(27)17-8-7-16(26(28)29)11-18(17)23/h3-11H,1-2H3,(H,24,27)
• InChI Key: XWODNWNFEDQCPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC(=N2)C3=CC=C(C=C3)NC(=O)C4=C(C=C(C=C4)[N+](=O)[O-])Cl
• Molecular Formula: C22H16ClN3O4
• Molecular Weight: 421.8 g/mol

Description

2-chloro-N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide is a chemical compound that has been extensively studied in scientific research. This compound has shown potential in various applications, including as a therapeutic agent in the treatment of cancer and other diseases. In

Mechanism of Action

The mechanism of action of 2-chloro-N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide involves the inhibition of tubulin polymerization, which is essential for cell division. This compound binds to the colchicine binding site on tubulin, leading to the disruption of microtubule dynamics and the inhibition of cell division. This ultimately leads to the induction of apoptosis and cell cycle arrest in cancer cells.
Biochemical and Physiological Effects:
2-chloro-N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide has been shown to have various biochemical and physiological effects. In addition to its potent cytotoxic effects on cancer cells, this compound has been shown to have anti-inflammatory and anti-angiogenic properties. Additionally, this compound has been shown to have minimal toxicity in normal cells, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-chloro-N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide is its potent cytotoxic effects on cancer cells. This makes it a promising candidate for further development as a therapeutic agent. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several possible future directions for further research on 2-chloro-N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide. One direction is to further investigate its anti-inflammatory and anti-angiogenic properties and their potential therapeutic applications. Another direction is to develop more efficient methods for synthesizing this compound and improving its solubility in water. Additionally, further studies on the toxicity and pharmacokinetics of this compound are needed to determine its safety and efficacy in vivo.

Synthesis Methods

The synthesis of 2-chloro-N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide involves the reaction of 2-chloro-4-nitrobenzoic acid with 5,6-dimethyl-2-aminobenzoxazole and 4-bromoaniline in the presence of a coupling agent. The resulting product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

2-chloro-N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide has been studied extensively for its potential as a therapeutic agent in the treatment of cancer. In vitro studies have shown that this compound has potent cytotoxic effects on various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.